5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide

• IUPAC Name: 5-nitro-1,1-dioxo-1-benzothiophen-3-one
• InChI: InChI=1S/C8H5NO5S/c10-7-4-15(13,14)8-2-1-5(9(11)12)3-6(7)8/h1-3H,4H2
• InChI Key: FRVJPCXMCXAHGL-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)C2=C(S1(=O)=O)C=CC(=C2)[N+](=O)[O-]
• Molecular Formula: C8H5NO5S
• Molecular Weight: 227.20 g/mol

Description

5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide is a chemical compound that is part of the benzothiophene family. Benzothiophenes have diverse applications in medicinal chemistry and materials science, and they are present in many natural products.

Synthesis Analysis

The synthesis of benzothiophene motifs, such as 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide, can be achieved under electrochemical conditions by the reaction of sulfonhydrazides with internal alkynes. The process involves the formation of a quaternary spirocyclization intermediate by the selective ipso-addition instead of an ortho-attack. The S-migration process was rationalized to lead to the products.

Scientific Research Applications

Electrochemical Synthesis

5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide: has been utilized in the electrochemically-promoted synthesis of benzothiophene derivatives. . The electrochemical approach offers a green and efficient method for constructing benzothiophene motifs, which are valuable in various chemical syntheses due to their step- and atom-economy.

Medicinal Chemistry

In the realm of medicinal chemistry , benzothiophene derivatives exhibit a broad spectrum of biological activities. . The structural versatility of these compounds allows for the development of new therapeutic agents with potential applications in treating a variety of diseases.

Materials Science

The compound’s derivatives play a significant role in materials science , particularly in the development of novel materials with specific electronic properties. .

Synthetic Chemistry

In synthetic chemistry , the compound serves as a precursor for the synthesis of various benzothiophene derivatives. . The ability to synthesize these motifs efficiently opens up new pathways for the development of drugs and other synthetic molecules.

Drug Development

5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide: is also involved in drug development , particularly in the synthesis of compounds that inhibit leukotriene synthesis. .

Industrial Applications

While specific industrial uses of 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide are not extensively documented, the chemical’s derivatives, such as benzothiophenes, have various industrial applications. .

Mechanism of Action

Target of Action

Similar compounds, such as benzo[b]thiophene derivatives, have been reported to interact with various biological targets, including cannabinoid receptors .

Mode of Action

It’s known that the compound is synthesized via an electrochemical process involving the reaction of sulfonhydrazides with internal alkynes . This leads to the formation of a quaternary spirocyclization intermediate, followed by an S-migration process .

Biochemical Pathways

Benzo[b]thiophene derivatives have been reported to have diverse applications in medicinal chemistry and materials science , suggesting that they may interact with multiple biochemical pathways.

Result of Action

It has been reported that a stat3 inhibitor, which is structurally similar to this compound, can inhibit the enzyme activity of glutathione reductase (gsr) and induce cervical cancer cell death . This suggests that 5-Nitrobenzo[b]thiophen-3(2H)-one 1,1-Dioxide may have similar effects.

Action Environment

It’s known that the compound is synthesized under electrochemical conditions, using graphite felt electrodes under constant current electrolysis in an undivided electrolytic cell at room temperature . This suggests that the compound’s action may be influenced by similar electrochemical conditions.